Ethyl dodec-2-enoate
Ethyl dodec-2-enoate
Ethyl (e)-2-dodecenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl (e)-2-dodecenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl (e)-2-dodecenoate has been primarily detected in urine. Within the cell, ethyl (e)-2-dodecenoate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ethyl (e)-2-dodecenoate can be found in pomes. This makes ethyl (e)-2-dodecenoate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
28290-90-6
VCID:
VC21067965
InChI:
InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h12-13H,3-11H2,1-2H3
SMILES:
CCCCCCCCCC=CC(=O)OCC
Molecular Formula:
C14H26O2
Molecular Weight:
226.35 g/mol
Ethyl dodec-2-enoate
CAS No.: 28290-90-6
Cat. No.: VC21067965
Molecular Formula: C14H26O2
Molecular Weight: 226.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethyl (e)-2-dodecenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl (e)-2-dodecenoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl (e)-2-dodecenoate has been primarily detected in urine. Within the cell, ethyl (e)-2-dodecenoate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ethyl (e)-2-dodecenoate can be found in pomes. This makes ethyl (e)-2-dodecenoate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 28290-90-6 |
| Molecular Formula | C14H26O2 |
| Molecular Weight | 226.35 g/mol |
| IUPAC Name | ethyl dodec-2-enoate |
| Standard InChI | InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h12-13H,3-11H2,1-2H3 |
| Standard InChI Key | GZXNVYMVJSTRNI-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCCC/C=C/C(=O)OCC |
| SMILES | CCCCCCCCCC=CC(=O)OCC |
| Canonical SMILES | CCCCCCCCCC=CC(=O)OCC |
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